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Compound of Interest

Compound Name: 3',4'-Difluoropropiophenone

Cat. No.: B1297824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling

procedures for 3',4'-Difluoropropiophenone. Adherence to these guidelines is critical to

ensure a safe laboratory environment and minimize risks associated with the handling of this

chemical compound. The information herein is compiled from various safety data sheets (SDS)

for 3',4'-Difluoropropiophenone and structurally related compounds.

Hazard Identification and Classification
3',4'-Difluoropropiophenone is classified as a hazardous substance. It is harmful if swallowed

and causes irritation to the skin, eyes, and respiratory system.[1][2][3][4] All personnel must be

thoroughly trained on these risks before handling the chemical.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[1][2]

Signal Word: Warning[1]

Hazard Pictogram: GHS07 (Exclamation Mark)[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling.

Table 2: Physical and Chemical Properties of 3',4'-Difluoropropiophenone

Property Value

Chemical Formula C₉H₈F₂O[5]

Molecular Weight 170.16 g/mol [4][5]

Appearance White to off-white solid[4]

Boiling Point 65 °C at 1.8 mmHg[4]

Density ~1.166 g/cm³[4]

Flash Point 64-65°C / 1.8mm[4]

CAS Number 23384-72-7[4][5]
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Exposure Controls and Personal Protective
Equipment (PPE)
Appropriate engineering controls and personal protective equipment are essential to minimize

exposure.

Engineering Controls: Always handle 3',4'-Difluoropropiophenone in a well-ventilated area,

preferably within a certified chemical fume hood.[1][2][3] Emergency eyewash stations and

safety showers must be readily accessible in the immediate vicinity of any potential

exposure.[1][3]

Personal Protective Equipment (PPE): The selection of PPE is based on the potential for

exposure. The following table outlines the recommended equipment.

Table 3: Personal Protective Equipment (PPE) Recommendations

Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).[1][6]

Gloves must be inspected prior

to use and changed

immediately upon

contamination.

To prevent skin contact and

irritation.[1][2][6]

Eye/Face Protection

Chemical safety goggles

and/or a full-face shield.[1][2]

[7]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2]

Skin and Body Protection

A flame-retardant lab coat,

chemical-resistant apron, and

closed-toe shoes.[1][2][6][8]

Prevents skin contact and

protects against potential

splashes.[8]

Respiratory Protection

If a fume hood is unavailable

or if aerosolization is possible,

a NIOSH-approved respirator

with an organic vapor cartridge

is required.[1][2][3]

Protects against inhalation,

which may cause respiratory

irritation.[1][2][3]
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Safe Handling and Storage
Proper handling and storage procedures are crucial for maintaining the integrity of the chemical

and ensuring laboratory safety.

Handling: Avoid all personal contact, including the inhalation of dust or vapors.[2][3] Do not

eat, drink, or smoke in areas where the chemical is handled.[1][2] Wash hands thoroughly

after handling.[1][2] Keep containers securely sealed when not in use.[2]

Storage: Store in a cool, dry, and well-ventilated place.[1][6] Keep the container tightly closed

and store it away from incompatible materials such as strong oxidizing agents.[1][2]

First-Aid Measures
In the event of exposure, immediate and appropriate first aid is critical. Always show the safety

data sheet to the attending medical professional.[6]

Inhalation: Move the person to fresh air.[1][3][6] If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[1][3][9]

Skin Contact: Immediately remove contaminated clothing.[9] Wash the affected area with

plenty of soap and water for at least 15 minutes.[1][3] Seek medical attention if irritation

occurs or persists.[1][2][9]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids occasionally.[1][3][6] Remove contact lenses if

present and easy to do.[1][2] Seek immediate medical attention.[1][2][3]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[1][3] If the person is

conscious, give them a glass of water to drink.[2] Never give anything by mouth to an

unconscious person.[1] Seek immediate medical attention.[1][3][9]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][3][10]
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Specific Hazards: Thermal decomposition may produce hazardous combustion products,

including carbon oxides and hydrogen fluoride.[1][10] Containers may burn, though the

substance is not considered a significant fire risk.[2]

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[3][10]

Accidental Release:

Personal Precautions: Evacuate unnecessary personnel from the area.[1] Ensure

adequate ventilation.[6] Wear the appropriate personal protective equipment as outlined in

Section 3.[1][6] Avoid breathing dust or vapors.[2][6]

Environmental Precautions: Prevent the substance from entering drains or waterways.[1]

[2][6]

Cleanup Methods: For minor spills, sweep or vacuum up the material, avoiding dust

generation, and place it into a suitable, sealed container for disposal.[2][3][10] For major

spills, alert emergency services.[2] Clean the spill area thoroughly with a suitable solvent,

followed by soap and water.[8]

Experimental Protocol: Weighing and Preparing a
Solution
This protocol outlines the standard procedure for safely weighing 3',4'-
Difluoropropiophenone and preparing a solution in a research laboratory setting.

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Confirm that an emergency eyewash station and safety shower are accessible.

Don all required PPE: a lab coat, chemical safety goggles, and nitrile gloves.

Place a calibrated analytical balance inside the fume hood.
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Prepare all necessary glassware (e.g., beaker, graduated cylinder) and the chosen

solvent.

Procedure:

Retrieve the 3',4'-Difluoropropiophenone container from its storage location.

Inside the fume hood, carefully open the container.

Using a clean spatula, transfer the desired amount of the solid onto a weigh boat on the

balance.

Once the desired mass is obtained, securely close the primary container and place it to

the side.

Carefully transfer the weighed solid into the designated beaker.

Slowly add the measured volume of the appropriate solvent to the beaker to dissolve the

solid.

Use a magnetic stirrer if necessary to aid dissolution.

Cleanup and Waste Disposal:

Dispose of the weigh boat and any contaminated consumables (e.g., paper towels,

disposable spatulas) in a designated solid hazardous waste container.

If gloves are contaminated, remove them using the proper technique and dispose of them

in the hazardous waste stream. Don a new pair of gloves.

Wipe down the spatula, the balance, and the work surface within the fume hood with an

appropriate solvent and then soap and water.

All waste containing 3',4'-Difluoropropiophenone must be treated as hazardous waste

and disposed of in sealed, properly labeled containers according to institutional and local

regulations.[8]

Visualization of Emergency Workflow
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The following diagram illustrates the logical steps for responding to an accidental spill of 3',4'-
Difluoropropiophenone.

Initial Response

Assessment & Preparation

Containment & Cleanup

Final Steps

Spill Detected

Alert Personnel in Immediate Area

Evacuate Area (if necessary)

Assess Spill Size & Hazard

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Ensure Adequate Ventilation
(Use Fume Hood)

Contain Spill with Inert Material

Sweep/Vacuum Powder into Waste Container

Decontaminate Spill Area

Seal and Label Hazardous Waste

Doff and Dispose of Contaminated PPE

Report Incident to Supervisor/Safety Officer
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Click to download full resolution via product page

Caption: Workflow for handling a 3',4'-Difluoropropiophenone spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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